molecular formula C7H12O3 B6232871 {2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol CAS No. 2703774-49-4

{2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol

Cat. No. B6232871
CAS RN: 2703774-49-4
M. Wt: 144.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol, also known as DBO, is a cyclic ether that has been studied for its diverse potential applications in organic synthesis and pharmaceuticals. DBO has a unique structure that is composed of two oxygen atoms, two six-membered rings, and one five-membered ring. The cyclic ether is also composed of a hydroxyl group and a methyl group. It has been found to have several interesting properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of {2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol is not well understood. However, it is thought to act as a protecting group by forming a ring structure around the functional group being protected. This ring structure prevents the functional group from being attacked by other molecules. In addition, it is thought to act as a catalyst by increasing the rate at which reactions occur.
Biochemical and Physiological Effects
The biochemical and physiological effects of {2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol are not well understood. It is thought to have some beneficial effects on the body, such as increasing the rate of metabolism and aiding in the absorption of nutrients. However, more research is needed to fully understand its effects on the body.

Advantages and Limitations for Lab Experiments

The advantages of using {2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol in laboratory experiments include its low cost, ease of synthesis, and its ability to form stable rings around functional groups. Its disadvantages include its low solubility in water and its potential for toxicity.

Future Directions

Future research on {2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol could focus on its potential applications in organic synthesis and pharmaceuticals. Additionally, further research could be conducted to better understand its biochemical and physiological effects on the body. Additionally, research could be conducted to develop methods to increase its solubility in water and to reduce its potential toxicity. Finally, research could be conducted to explore its potential use as a catalyst in the synthesis of polymers and other materials.

Synthesis Methods

The synthesis of {2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol can be accomplished through several different methods. The most common method involves the reaction of a diol and an acyl chloride in the presence of a base such as sodium hydroxide. This reaction produces a cyclic ether such as {2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol. Another method involves the reaction of an alcohol and an alkyl halide in the presence of a base. This reaction produces a cyclic ether such as {2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol as well.

Scientific Research Applications

{2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol has been studied for its potential applications in organic synthesis and pharmaceuticals. In particular, it has been used as a protecting group for alcohols and amines in organic synthesis. It has also been studied for its potential use in the synthesis of pharmaceuticals. In addition, it has been studied for its potential use as a catalyst in the synthesis of polymers and other materials.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for {2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol involves the protection of a diol followed by a ring-closing reaction to form the bicyclic ring system. The resulting compound is then deprotected to yield the final product.", "Starting Materials": ["1,2-dihydroxyethane", "methanol", "p-toluenesulfonic acid", "sodium bicarbonate", "acetic anhydride", "sodium borohydride", "acetic acid", "tetrahydrofuran", "sodium hydroxide"], "Reaction": ["Protect the diol by reacting 1,2-dihydroxyethane with acetic anhydride in the presence of p-toluenesulfonic acid as a catalyst to yield the acetal intermediate.", "React the acetal intermediate with sodium borohydride in the presence of acetic acid to reduce the carbonyl group and form the protected diol.", "React the protected diol with tetrahydrofuran in the presence of sodium bicarbonate to form the cyclic ether intermediate.", "Close the bicyclic ring system by reacting the cyclic ether intermediate with sodium hydroxide to yield the desired product.", "Deprotect the product by reacting with methanol in the presence of sodium hydroxide to remove the acetal protecting group and yield {2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol."] }

CAS RN

2703774-49-4

Product Name

{2,6-dioxabicyclo[3.2.1]octan-1-yl}methanol

Molecular Formula

C7H12O3

Molecular Weight

144.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.